N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide

• Molecular Formula: C14H18BrNO
• Molecular Weight: 296.2 g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C14H18BrNO/c1-10-9-12(15)7-8-13(10)16-14(17)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H,16,17)
• InChI Key: BBKWQRLQCOTOBX-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C2CCCCC2

Description

N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide, also known as Br-MPA, is a synthetic compound that belongs to the class of designer drugs. It is a potent stimulant that has gained popularity among drug users due to its ability to induce euphoria, increased energy, and improved cognitive function. However, Br-MPA is a relatively new compound, and its effects on the human body are not well understood.

Mechanism of Action

N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide acts as a reuptake inhibitor of dopamine and norepinephrine, which means it prevents the reabsorption of these neurotransmitters by the neurons that release them. This results in an increase in the concentration of dopamine and norepinephrine in the synaptic cleft, leading to enhanced neurotransmission. The exact mechanism of action of N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide is not well understood, but it is believed to interact with the transporters that are responsible for the reuptake of dopamine and norepinephrine.
Biochemical and Physiological Effects:
N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide has been shown to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, which can lead to cardiovascular problems and hyperthermia. It also causes the release of stress hormones, such as cortisol and adrenaline, which can have negative effects on the body over time. In addition, N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide can cause anxiety, paranoia, and psychosis in some individuals.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It is also a potent stimulant, which makes it useful for studying the effects of dopamine and norepinephrine on the central nervous system. However, N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide has several limitations as well. Its effects on the human body are not well understood, and it can be difficult to control the dose and purity of the compound. It also has potential health risks, which can make it difficult to obtain approval for use in human studies.

Future Directions

There are several future directions for research on N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide. One area of interest is the potential therapeutic applications of the compound. Researchers are investigating its use in the treatment of ADHD, depression, and other psychiatric disorders. Another area of research is the development of new analogs of N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide that have improved efficacy and safety profiles. Finally, researchers are studying the long-term effects of N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide on the brain and body, including its potential for addiction and neurotoxicity.

Synthesis Methods

N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide is synthesized from 4-bromo-2-methylbenzoic acid and cyclohexanecarboxylic acid. The two acids are reacted with thionyl chloride to form the corresponding acid chlorides, which are then condensed with ammonia to produce N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide has been used in scientific research to study its effects on the central nervous system. It has been shown to increase dopamine and norepinephrine levels in the brain, which are neurotransmitters that play a role in reward, motivation, and attention. Researchers have also investigated the potential therapeutic applications of N-(4-bromo-2-methylphenyl)cyclohexanecarboxamide, such as in the treatment of attention deficit hyperactivity disorder (ADHD) and depression.